Cas no 304457-87-2 (1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)-)

• Product Name: 1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)-
• CAS No: 304457-87-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 299527
• PubChem ID: 25129626
• Update Time: 2025-04-19

1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)-
• 1H-Imidazole-4-carboxamide,N-(1,1-dimethylethyl)- (9CI)
• SCHEMBL12669761
• AKOS013243559
• N-(tert-Butyl)-1H-imidazole-4-carboxamide
• SCHEMBL3001263
• 304457-87-2

• Inchi： 1S/C8H13N3O/c1-8(2,3)11-7(12)6-4-9-5-10-6/h4-5H,1-3H3,(H,9,10)(H,11,12)
• InChI Key： KLZJJGMJLXVUMX-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN1)NC(C)(C)C

Computed Properties

• Exact Mass: 167.10599
• Monoisotopic Mass: 167.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 57.78